Cas no 1448035-26-4 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-bromobenzene-1-sulfonamide)

• Product Name: N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-bromobenzene-1-sulfonamide
• CAS No: 1448035-26-4
• MF: C₂₁H₂₀BrNO₃S
• MW: 446.357403755188
• CID: 5977577
• PubChem ID: 71781844
• Update Time: 2025-07-15

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-bromobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-bromobenzene-1-sulfonamide
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-bromobenzenesulfonamide
• AKOS024523897
• 2-bromo-N-[2-hydroxy-2-(4-phenylphenyl)propyl]benzenesulfonamide
• N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-bromobenzene-1-sulfonamide
• 1448035-26-4
• F5857-2901

• Inchi： 1S/C21H20BrNO3S/c1-21(24,15-23-27(25,26)20-10-6-5-9-19(20)22)18-13-11-17(12-14-18)16-7-3-2-4-8-16/h2-14,23-24H,15H2,1H3
• InChI Key： DEYCIMLFAVRKHX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC(C)(C1C=CC(C2C=CC=CC=2)=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 445.03473g/mol
• Monoisotopic Mass: 445.03473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-bromobenzene-1-sulfonamide

Introduction to N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-bromobenzene-1-sulfonamide (CAS No. 1448035-26-4)

N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl}-2-bromobenzene-1-sulfonamide) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448035-26-4, represents a novel class of molecules with potential applications in medicinal chemistry and drug discovery. The unique structural features of this compound, particularly its biphenyl core and sulfonamide functional group, make it a promising candidate for further investigation.

The biphenyl moiety in the molecular structure of N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl}-2-bromobenzene-1-sulfonamide) contributes to its distinct electronic and steric properties. Biphenyl derivatives are well-known for their role in various biological and pharmacological contexts, often serving as key structural elements in therapeutic agents. The presence of a bromine atom at the 2-position of the benzene ring further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry.

The sulfonamide group, another critical feature of this compound, is widely recognized for its biological activity. Sulfonamides have a long history of use in medicine, particularly as antimicrobial agents. The hydroxyl propyl side chain adds an additional layer of complexity to the molecule, influencing its solubility and interactions with biological targets. This combination of structural elements makes N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl}-2-bromobenzene-1-sulfonamide) a compound of great interest for researchers exploring new therapeutic modalities.

In recent years, there has been a growing focus on developing small molecules that can modulate protein-protein interactions (PPIs) as a strategy for treating various diseases. The biphenyl scaffold and sulfonamide group in N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl}-2-bromobenzene-1-sulfonamide) are particularly well-suited for this purpose. Studies have shown that biphenyl derivatives can effectively interfere with PPIs by binding to specific residues on target proteins. The bromine atom at the 2-position also provides a handle for further chemical modification, allowing researchers to fine-tune the compound's binding affinity and selectivity.

The hydroxyl propyl side chain in N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl}-2-bromobenzene-1-sulfonamide) contributes to its solubility in both polar and non-polar environments, making it a versatile candidate for various pharmaceutical formulations. This property is particularly important for drug development, as it ensures that the compound can be effectively delivered to target tissues. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which can enhance binding affinity to biological targets.

Recent advances in computational chemistry have enabled researchers to more accurately predict the biological activity of small molecules like N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl}-2-bromobenzene-1-sulfonamide). By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding sites on target proteins and predict how the compound will interact with them. These computational methods have significantly accelerated the drug discovery process and have led to the identification of several promising candidates for further experimental validation.

In addition to its potential applications in drug development, N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl}-2-bromobenzene-1-sulfonamide) has shown promise as a tool compound in biochemical research. Its unique structure allows it to be used as a probe to study protein-ligand interactions and to develop new methodologies for drug discovery. The ability to modify different parts of the molecule makes it a valuable asset for researchers exploring new chemical spaces.

The synthesis of N-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl}-2-bromobenzene-1-sulfonamide) involves several key steps that highlight its complexity as a chemical entity. The introduction of the biphenyl core requires precise control over reaction conditions to ensure high yield and purity. Subsequent functionalization with the hydroxymethyl group and sulfonamide moiety further demonstrates the synthetic challenges associated with this compound. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound on a scalable basis.

The pharmacological properties of N-(2-{1,1'-biphenylethylene